Ethyl 2-(((trifluoromethyl)sulfonyl)oxy)cyclopent-1-enecarboxylate

Specification

• CAS No.: 122539-74-6
• Molecular Formula: C9H11F3O5S
• Molecular Weight: 288.24 g/mol
• IUPAC Name: ethyl 2-(trifluoromethylsulfonyloxy)cyclopentene-1-carboxylate
• Standard InChI: InChI=1S/C9H11F3O5S/c1-2-16-8(13)6-4-3-5-7(6)17-18(14,15)9(10,11)12/h2-5H2,1H3
• Standard InChI Key: ZFLPJHGXVFJDCI-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(CCC1)OS(=O)(=O)C(F)(F)F
• Canonical SMILES: CCOC(=O)C1=C(CCC1)OS(=O)(=O)C(F)(F)F

Introduction

Ethyl 2-(((trifluoromethyl)sulfonyl)oxy)cyclopent-1-enecarboxylate, with the CAS number 122539-74-6, is an organofluorine compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound features a cyclopentene ring substituted with an ethyl ester group and a trifluoromethylsulfonyl group, which confer unique chemical properties and potential biological activities.

Synthesis Methods

The synthesis of Ethyl 2-(((trifluoromethyl)sulfonyl)oxy)cyclopent-1-enecarboxylate typically involves reacting cyclopentenone derivatives with triflic anhydride in the presence of a base such as diisopropylethylamine (DIPEA). The reaction conditions often require low temperatures to ensure selectivity and efficiency.

Synthetic Route:

Starting Material: Cyclopentenone derivative
Reaction Conditions: Triflic anhydride + DIPEA in dichloromethane at -78°C
Product Formation: Ethylation step may be included if necessary to form the ethyl ester.

Potential Applications:

Medicinal Chemistry: As intermediates or active compounds in drug development.
Biological Experiments: Used as reagents for studying cellular processes.
Pharmaceutical Intermediates: Involvement in synthesizing more complex molecules for therapeutic use.